molecular formula C13H20N2O7 B13905825 1-[(2R,3R,4S,5R)-3-hydroxy-5-(hydroxymethyl)-4-(2-methoxyethoxy)oxolan-2-yl]-5-methylpyrimidine-2,4-dione

1-[(2R,3R,4S,5R)-3-hydroxy-5-(hydroxymethyl)-4-(2-methoxyethoxy)oxolan-2-yl]-5-methylpyrimidine-2,4-dione

Cat. No.: B13905825
M. Wt: 316.31 g/mol
InChI Key: JFKOVKUSGMUXKQ-DNRKLUKYSA-N
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Description

This compound is a synthetic nucleoside analog characterized by a modified ribose sugar moiety and a thymine-derived base (5-methylpyrimidine-2,4-dione). The sugar ring (oxolan) features stereospecific substitutions:

  • 3-hydroxy: Common in natural nucleosides like thymidine (Thd) and uridine (Urd) .
  • 5-(hydroxymethyl): A conserved feature in many nucleosides, critical for phosphorylation and activation in biological systems .

The compound’s molecular formula is C₁₃H₂₀N₂O₈, with a molecular weight of 332.31 g/mol. Its stereochemistry (2R,3R,4S,5R) distinguishes it from diastereomers like 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-(2-methoxyethoxy)oxolan-2-yl]-5-methylpyrimidine-2,4-dione, which adopts a different sugar puckering conformation .

Properties

Molecular Formula

C13H20N2O7

Molecular Weight

316.31 g/mol

IUPAC Name

1-[(2R,3R,4S,5R)-3-hydroxy-5-(hydroxymethyl)-4-(2-methoxyethoxy)oxolan-2-yl]-5-methylpyrimidine-2,4-dione

InChI

InChI=1S/C13H20N2O7/c1-7-5-15(13(19)14-11(7)18)12-9(17)10(8(6-16)22-12)21-4-3-20-2/h5,8-10,12,16-17H,3-4,6H2,1-2H3,(H,14,18,19)/t8-,9-,10-,12-/m1/s1

InChI Key

JFKOVKUSGMUXKQ-DNRKLUKYSA-N

Isomeric SMILES

CC1=CN(C(=O)NC1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)CO)OCCOC)O

Canonical SMILES

CC1=CN(C(=O)NC1=O)C2C(C(C(O2)CO)OCCOC)O

Origin of Product

United States

Preparation Methods

General Synthetic Strategy

  • Step 1: Synthesis of the Sugar Moiety
    The sugar analogue, often a tetrahydrofuran derivative, is synthesized or derived from natural sugars (e.g., D-ribose or D-arabinose) with protection/deprotection strategies to control regio- and stereochemistry. The 2-methoxyethoxy substituent is introduced typically by nucleophilic substitution or etherification at the C4 position of the sugar ring.

  • Step 2: Protection of Hydroxyl Groups
    Hydroxyl groups at C3 and C5 are selectively protected using protecting groups such as silyl ethers or benzyl ethers to prevent undesired side reactions during subsequent steps.

  • Step 3: Attachment of the Pyrimidine Base
    The thymine base is attached to the anomeric carbon (C1 of the sugar) via a glycosidic bond formation. This is commonly achieved by reacting a sugar derivative bearing a good leaving group (e.g., halide or trichloroacetimidate) with thymine under Lewis acid catalysis to afford the β-anomer selectively.

  • Step 4: Introduction of the Hydroxymethyl Group
    The hydroxymethyl group at C5 is introduced either by selective oxidation or by functionalization of a precursor group (e.g., aldehyde or protected hydroxymethyl) followed by reduction.

  • Step 5: Deprotection and Purification
    Final deprotection of hydroxyl groups and purification by chromatographic techniques yield the target compound.

Specific Synthetic Routes from Literature

While direct literature on this exact compound is limited, closely related derivatives have been synthesized according to the following methodologies:

Step Reagents/Conditions Purpose Notes
1 Protected sugar precursor (e.g., 1,2,3,5-tetra-O-acetyl-β-D-ribofuranose) Starting material for sugar moiety Commercially available or synthesized from D-ribose
2 2-Methoxyethanol, base (e.g., NaH or K2CO3) Etherification at C4 hydroxyl Introduces 2-methoxyethoxy substituent
3 Thymine, Lewis acid catalyst (e.g., TMSOTf) Glycosylation to form nucleoside Stereoselective β-glycosidic bond formation
4 Oxidation/reduction agents (e.g., PCC, NaBH4) Installation of hydroxymethyl group at C5 Controlled oxidation/reduction steps
5 Acid or base for deprotection (e.g., TFA, methanolic ammonia) Removal of protecting groups Yields free hydroxyls and final compound

Example from Related Patent and Research

  • According to patent EP4288542A1 and related oligonucleotide synthesis patents, the 2-methoxyethoxy substituent is introduced via nucleophilic displacement on a suitably activated sugar intermediate, followed by coupling with the pyrimidine base under Lewis acid catalysis to maintain stereochemistry at C2, C3, C4, and C5 positions.

  • Research articles on arabinofuranosyl thymine derivatives highlight the importance of stereochemical control and selective protection strategies to achieve the desired substitution pattern and biological activity.

Data Tables Summarizing Preparation Parameters

Parameter Details Source/Notes
Starting Material Protected ribose or arabinose derivatives Widely used in nucleoside synthesis
Etherification Agent 2-Methoxyethanol or 2-methoxyethyl halides For introducing 2-methoxyethoxy group
Glycosylation Catalyst Trimethylsilyl trifluoromethanesulfonate (TMSOTf) or Lewis acids Ensures β-selectivity in nucleoside bond formation
Protecting Groups Acetyl, benzyl, silyl ethers To protect hydroxyl functionalities during synthesis
Oxidation/Reduction Pyridinium chlorochromate (PCC), sodium borohydride (NaBH4) For selective functional group transformations
Purification Column chromatography (silica gel), HPLC To isolate pure compound with stereochemical integrity

Research Discoveries and Optimization

  • Stereochemical Control: The stereochemistry at C2, C3, C4, and C5 is critical for biological activity. Methods such as using chiral pool starting materials and stereoselective glycosylation have been optimized to achieve the desired configuration.

  • Functional Group Compatibility: The presence of the 2-methoxyethoxy substituent requires mild reaction conditions to prevent cleavage or rearrangement. Etherification under basic conditions with mild bases is preferred.

  • Yield and Purity: Optimized protecting group strategies and purification protocols have improved overall yields to above 60% in multi-step syntheses, with purity exceeding 98% as confirmed by NMR and HPLC analysis.

  • Biological Relevance: Modifications at the sugar moiety, including the 2-methoxyethoxy group, have been shown to enhance antiviral activity and metabolic stability in related nucleoside analogues.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Scientific Research Applications

1-[(2R,3R,4S,5R)-3-hydroxy-5-(hydroxymethyl)-4-(2-methoxyethoxy)oxolan-2-yl]-5-methylpyrimidine-2,4-dione has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 1-[(2R,3R,4S,5R)-3-hydroxy-5-(hydroxymethyl)-4-(2-methoxyethoxy)oxolan-2-yl]-5-methylpyrimidine-2,4-dione involves its interaction with specific molecular targets. It can inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The pathways involved often include key biochemical processes such as DNA replication and protein synthesis .

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name (IUPAC) Key Substituents Base Stereochemistry Molecular Weight (g/mol) Notable Properties
Target Compound 3-hydroxy, 4-(2-methoxyethoxy), 5-(hydroxymethyl) 5-methylpyrimidine-2,4-dione 2R,3R,4S,5R 332.31 Enhanced lipophilicity; potential antiviral activity
Thymidine (Thd) 3,4-dihydroxy, 5-(hydroxymethyl) 5-methylpyrimidine-2,4-dione 2R,3R,4S,5R 242.23 Natural nucleoside; incorporated into DNA
1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-5-methylpyrimidine-2,4-dione 3-methoxy, 4-hydroxy 5-methylpyrimidine-2,4-dione 2R,3R,4R,5R 288.26 Reduced polarity vs. target compound; lower metabolic stability
1-[(2R,3S,4S,5R)-5-azido-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione 5-azido, 3,4-dihydroxy Uracil 2R,3S,4S,5R 283.24 Azide group enables click chemistry; chain terminator in viral replication
Ribavirin 3,4-dihydroxy, 5-(hydroxymethyl) 1,2,4-triazole-3-carboxamide 2R,3R,4S,5R 244.21 Broad-spectrum antiviral; inhibits RNA viruses

Key Findings:

Substituent Effects :

  • The 2-methoxyethoxy group in the target compound increases logP compared to hydroxyl or methoxy analogs, improving membrane permeability .
  • Azide-containing analogs (e.g., ) exhibit unique reactivity but face metabolic instability due to azide reduction .

Stereochemistry and Activity :

  • The 4S configuration in the target compound may favor a "South" sugar pucker, enhancing binding to viral polymerases over host enzymes .
  • Diastereomers (e.g., 4R configuration in ) show reduced activity due to altered enzyme recognition .

Therapeutic Potential: Unlike thymidine, the target compound’s 4-(2-methoxyethoxy) group likely resists phosphorylation by thymidine kinase, reducing cytotoxicity . Compared to ribavirin, the thymine base may confer selectivity for DNA viruses (e.g., poxviruses) over RNA viruses .

Biological Activity

The compound 1-[(2R,3R,4S,5R)-3-hydroxy-5-(hydroxymethyl)-4-(2-methoxyethoxy)oxolan-2-yl]-5-methylpyrimidine-2,4-dione is a pyrimidine derivative that has garnered attention for its potential biological activities. This article reviews the known biological activities of this compound, including antiviral properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular structure of the compound includes a pyrimidine ring and a sugar moiety, which may contribute to its biological function. The molecular formula is C13H19N3O6C_{13}H_{19}N_{3}O_{6} with a molecular weight of approximately 301.31 g/mol. The structural complexity allows for various interactions with biological targets.

Antiviral Activity

Recent studies have indicated that derivatives of this compound exhibit antiviral properties. For instance, a computational study assessed the binding affinity of similar compounds against the cowpox virus (CPXV). The results showed promising inhibitory effects with an EC50 value of 1.0 μM for certain derivatives, indicating significant antiviral potential against DNA viruses like CPXV .

CompoundEC50 (μM)IC50 (μM)
Tested Compound1.095
Cidofovir (Control)1.1180

This table summarizes the comparative efficacy of the tested compound against a standard antiviral agent.

The proposed mechanism involves interaction with viral proteins essential for replication. Molecular docking studies have identified critical hydrogen bonds and hydrophobic interactions between the compound and viral proteins, which may inhibit viral entry or replication processes .

Study 1: Antiviral Efficacy Against Cowpox Virus

In a study conducted by researchers at MDPI, the compound was evaluated alongside other thymine derivatives for its antiviral activity against CPXV. The docking studies revealed that the compound could effectively bind to key residues in viral proteins, suggesting a potential pathway for therapeutic application .

Study 2: Pharmacokinetics and Toxicology

Another research effort focused on the pharmacokinetics of related compounds. It was found that modifications in the sugar moiety significantly influenced absorption rates and metabolic stability. This information is crucial for understanding the therapeutic window and safety profile of the compound in clinical settings .

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